3-((3-chlorophenyl)sulfonyl)-1-(3-methoxypropyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine

• IUPAC Name: 3-(3-chlorophenyl)sulfonyl-1-(3-methoxypropyl)pyrrolo[3,2-b]quinoxalin-2-amine
• InChI: InChI=1S/C20H19ClN4O3S/c1-28-11-5-10-25-19(22)18(29(26,27)14-7-4-6-13(21)12-14)17-20(25)24-16-9-3-2-8-15(16)23-17/h2-4,6-9,12H,5,10-11,22H2,1H3
• InChI Key: AVVZKZZAOZFXIU-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(=C(C2=NC3=CC=CC=C3N=C21)S(=O)(=O)C4=CC(=CC=C4)Cl)N
• Molecular Formula: C20H19ClN4O3S
• Molecular Weight: 430.9 g/mol

Description

This compound is a quinoxaline derivative. Quinoxalines are heterocyclic compounds containing a ring complex made up of a benzene ring and a pyrazine ring. It appears to have a sulfonyl group attached to a chlorophenyl group, and a methoxypropyl group attached to an amine group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the quinoxaline core, with the sulfonyl-chlorophenyl group and the methoxypropyl-amine group attached at specific positions.

Chemical Reactions Analysis

The compound contains several functional groups that could participate in reactions. For example, the amine group could engage in reactions with acids to form amides or with aldehydes and ketones to form imines. The sulfonyl group could potentially be reduced to a sulfide.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the exact structure and the functional groups present. For example, the presence of the sulfonyl group might increase the compound’s reactivity and polarity.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Quinoxaline derivatives have garnered attention due to their diverse biological activities. .

Green Synthesis and Sustainable Chemistry

• Recent advances have focused on eco-friendly synthetic methods for quinoxaline derivatives. .

Mechanism of Action

Target of Action

Similar compounds have been found to interact with thearyl hydrocarbon receptor (AhR) . AhR is a sensor of products of tryptophan metabolism and a potent modulator of immunity .

Mode of Action

It is known that ahr activity in tumor-associated macrophages (tams) can be modulated by certain compounds . TAMs exhibit high AhR activity, and the deficiency of AhR in macrophages can lead to an inflammatory phenotype .

Biochemical Pathways

It is known that macrophage ahr activity is dependent on the metabolization of dietary tryptophan to indoles by lactobacillus . This suggests that the compound may influence the tryptophan metabolism pathway.

Result of Action

It is known that the deletion of ahr in myeloid cells or pharmacologic inhibition of ahr can reduce pancreatic ductal adenocarcinoma (pdac) growth, improve the efficacy of immune checkpoint blockade, and increase intra-tumoral frequencies of ifnγ+cd8+ t cells .

Action Environment

It is known that the removal of dietary tryptophan can reduce tam ahr activity and promote intra-tumoral accumulation of tnfα+ifnγ+cd8+ t cells . Provision of dietary indoles can block this effect .

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the biological activity of many quinoxaline derivatives, this compound could be of interest in medicinal chemistry.